Cas no 85953-31-7 (2-Bromo-4-fluoro-5-nitrobenzoic Acid Methyl Ester)

• Product Name: 2-Bromo-4-fluoro-5-nitrobenzoic Acid Methyl Ester
• CAS No: 85953-31-7
• MF: C₈H₅BrFNO₄
• MW: 278.03200507164
• MDL: MFCD12172996
• CID: 1060500
• PubChem ID: 43449031
• Update Time: 2024-10-26

2-Bromo-4-fluoro-5-nitrobenzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluoro-5-nitrobenzoic Acid Methyl Ester
• Methyl 2-bromo-4-fluoro-5-nitrobenzoate
• methyl2-bromo-4-fluoro-5-nitrobenzoate
• Benzoic acid, 2-bromo-4-fluoro-5-nitro-, methyl ester
• CS-0142690
• SCHEMBL1721669
• 2-bromo-4-fluoro-5-nitro-benzoic acid methyl ester
• 85953-31-7
• DTXSID601214432
• BS-29761
• UYTRUAPOXQRIMA-UHFFFAOYSA-N
• 2-Bromo4-fluoro-5-nitro-benzoic acid methyl ester
• DB-302891
• D86072

• MDL： MFCD12172996
• Inchi： 1S/C8H5BrFNO4/c1-15-8(12)4-2-7(11(13)14)6(10)3-5(4)9/h2-3H,1H3
• InChI Key： UYTRUAPOXQRIMA-UHFFFAOYSA-N
• SMILES： O=C(C1C(Br)=CC(F)=C([N+](=O)[O-])C=1)OC

Computed Properties

• Exact Mass: 276.93860g/mol
• Monoisotopic Mass: 276.93860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives